Ethyl 7-oxo-6,7-dihydroisothiazolo[4,5-d]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 7-oxo-6H-[1,2]thiazolo[4,5-d]pyrimidine-3-carboxylate
• InChI: InChI=1S/C8H7N3O3S/c1-2-14-8(13)5-4-6(15-11-5)7(12)10-3-9-4/h3H,2H2,1H3,(H,9,10,12)
• InChI Key: YLVLDMWKTTTWNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NSC2=C1N=CNC2=O
• Molecular Formula: C8H7N3O3S
• Molecular Weight: 225.23 g/mol
• CAS No.: 890091-55-1

Description

• Safety Information : Warning (GHS07); Hazard Statements: H315, H319, H335; Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

Synthesis Analysis

The synthesis of this compound involves the Dimroth rearrangement, which is a process that leads to the isomerization of heterocycles. Specifically, it involves the relocation of two heteroatoms within heterocyclic systems or their substituents via ring opening and closure. The Dimroth rearrangement can be categorized into two types: Type I (relocation within condensed ring systems) and Type II (migration of heteroatoms in heterocyclic systems). The latter type is more common and includes the isomerization of 1-substituted 2-imino-1,2-dihydropyrimidines to 2-substituted aminopyrimidines using bases (amidine rearrangement) .

Molecular Structure Analysis

The molecular structure of Ethyl 7-oxo-6,7-dihydroisothiazolo[4,5-d]pyrimidine-3-carboxylate is characterized by the presence of an isothiazolo[4,5-d]pyrimidine core with an ethyl ester group at the 3-carboxylate position. The compound’s IUPAC name reflects its fused ring system and functional groups .

Chemical Reactions Analysis

The Dimroth rearrangement plays a crucial role in the synthesis of condensed pyrimidines, including this compound. It involves nucleophilic attack, electrocyclic ring opening, and ring closure. Factors such as aza-substitution, pH, electron-withdrawing groups, and thermodynamic stability influence the course of this rearrangement .

Safety and Hazards

• Precautionary Statements : Follow safety precautions during handling and storage .